2-Bromomethyl-5-isopropoxy-isophthalic acid dimethyl ester

• Molecular Formula: C14H17BrO5
• Molecular Weight: 345.18 g/mol
• IUPAC Name: dimethyl 2-(bromomethyl)-5-propan-2-yloxybenzene-1,3-dicarboxylate
• InChI: InChI=1S/C14H17BrO5/c1-8(2)20-9-5-10(13(16)18-3)12(7-15)11(6-9)14(17)19-4/h5-6,8H,7H2,1-4H3
• InChI Key: CNXGSBOVTJZEEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C(=C1)C(=O)OC)CBr)C(=O)OC

Description

2-Bromomethyl-5-isopropoxy-isophthalic acid dimethyl ester is a useful research compound. Its molecular formula is C14H17BrO5 and its molecular weight is 345.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-isopropoxy-2-methyl-isophthalic acid dimethyl ester (Cpd B, 14.5 g, 54.5 mmol) in CCl4 (250 mL) was added NBS (11.2 g, 60.0 mmol). After stirring the mixture at 85° C. for 5 minutes, AIBN (2.69 g, 16.4 mmol) was added. The resulting reaction mixture was stirred at 85° C. for 1 hour. The reaction mixture was chilled in an ice bath and the precipitates were filtered and discarded. The resulting filtrate was concentrated under vacuum and purified by column chromatography (0-40%, EtOAc/heptanes) to give 2-bromomethyl-5-isopropoxy-isophthalic acid dimethyl ester (Cpd C, 17.5 g, 93% yield) as a clear oil which solidified upon standing.